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Compound of Interest

Compound Name: 1,4-Oxazepane-6-sulfonamide

Cat. No.: B15302624

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological activity of 1,4-Oxazepane-6-sulfonamide. Due to the limited
availability of direct experimental data for this specific molecule, this guide synthesizes
information from closely related analogs, including 1,4-oxazepane derivatives and various
sulfonamides. The data presented herein is intended to serve as a foundational resource for
research and development activities.

Core Physicochemical Data

The physicochemical properties of 1,4-Oxazepane-6-sulfonamide are crucial for
understanding its behavior in biological systems and for guiding formulation and drug delivery
strategies. The following table summarizes key predicted and analogous quantitative data.
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Value

Property ) Source/Rationale
(Predicted/Analogous)
Molecular Formula CsH10N203S Calculated
Molecular Weight 178.21 g/mol Calculated
Data for this specific
Melting Point Not available compound is not readily
available.
Data for this specific
Boiling Point Not available compound is not readily
available.
Predicted to be soluble in Based on the polarity of the
Solubility water and polar organic sulfonamide and oxazepane
solvents. moieties.
K The sulfonamide N-H is General property of
a
P expected to be weakly acidic. sulfonamides.
The presence of polar
LogP Predicted to be low. functional groups suggests low

lipophilicity.

Experimental Protocols

The synthesis and characterization of 1,4-Oxazepane-6-sulfonamide would likely follow

established methodologies for related compounds.

Proposed Synthesis of 1,4-Oxazepane-6-sulfonamide

A plausible synthetic route to 1,4-Oxazepane-6-sulfonamide could involve a multi-step

process starting from a suitable precursor, such as a protected 1,4-oxazepan-6-amine. A

general two-step, one-pot strategy for the synthesis of sulfonamides from amines is a common

approach.[1][2]

Step 1: Sulfonylation of a Protected 1,4-Oxazepan-6-amine
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A protected form of 1,4-oxazepan-6-amine would be reacted with a sulfonylating agent, such as
sulfuryl chloride (SO2Clz2), in an appropriate solvent (e.g., dichloromethane) and in the
presence of a base (e.g., triethylamine) to form the corresponding sulfonyl chloride.

Step 2: Amination of the Sulfonyl Chloride

The resulting 1,4-oxazepane-6-sulfonyl chloride would then be reacted in situ with ammonia or
an ammonia equivalent to yield 1,4-Oxazepane-6-sulfonamide after deprotection.

Characterization Methods

The structural confirmation and purity assessment of the synthesized 1,4-Oxazepane-6-
sulfonamide would be conducted using a combination of standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy would be
essential for elucidating the molecular structure and confirming the connectivity of the atoms.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to
determine the exact molecular weight and confirm the elemental composition.

e Infrared (IR) Spectroscopy: IR spectroscopy would be employed to identify the characteristic
functional groups, such as the S=0 stretches of the sulfonamide and the C-O-C and C-N-C
bonds of the oxazepane ring.

o Chromatography: Techniques like High-Performance Liquid Chromatography (HPLC) and
Thin-Layer Chromatography (TLC) would be utilized to assess the purity of the compound.

Potential Biological Activity and Signaling Pathways

While specific biological data for 1,4-Oxazepane-6-sulfonamide is not available, the well-
established mechanism of action for sulfonamide antibiotics provides a likely starting point for
investigation.

Antimicrobial Activity

Sulfonamides are a class of synthetic antimicrobial agents that act as competitive inhibitors of
the enzyme dihydropteroate synthase (DHPS).[3][4] This enzyme is critical in the bacterial folic
acid synthesis pathway. By blocking this pathway, sulfonamides prevent the synthesis of
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essential nucleic acids and amino acids, thereby inhibiting bacterial growth and replication.[3]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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